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Compound of Interest

Compound Name: Sodium oleyl sulfate

Cat. No.: B155588 Get Quote

This guide provides essential safety, handling, and disposal information for sodium oleyl
sulfate, tailored for researchers, scientists, and drug development professionals. Following

these procedures is critical for ensuring laboratory safety and environmental protection.

Hazard Identification and Safety Summary
Sodium oleyl sulfate is recognized as a hazardous substance that requires careful handling. It

is crucial to be aware of its primary risks to implement appropriate safety measures. The

material causes skin irritation and poses a risk of serious eye damage.[1][2][3]

Key Hazard Information:

Hazard Class GHS Category Signal Word Hazard Statement

Skin

Corrosion/Irritation
Category 2 Danger

H315: Causes skin

irritation[1][2]

Serious Eye

Damage/Eye Irritation
Category 1 Danger

H318: Causes serious

eye damage[1][2][3]
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To minimize exposure and ensure personal safety, the following PPE and handling procedures

are mandatory when working with sodium oleyl sulfate.

Personal Protective Equipment:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[1][4]

Skin Protection: Use chemical-impermeable gloves (inspected prior to use) and wear

impervious, flame-retardant protective clothing.[1][4]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face

respirator should be used.[1][4]

Handling and Storage:

Handle in a well-ventilated area to avoid the formation of dust and aerosols.[1][4]

Avoid contact with skin and eyes.[1][4]

Store containers tightly closed in a dry, cool, and well-ventilated place.[1][4]

Keep the product away from heat, sparks, and all sources of ignition.[1][4] Use non-sparking

tools and explosion-proof equipment.[1][4]

Step-by-Step Accidental Release and Spill
Procedures
In the event of a spill, immediate and appropriate action is required to contain the substance

and prevent environmental contamination.

Experimental Protocol for Spill Cleanup:

Ensure Safety: Evacuate personnel to safe areas and ensure adequate ventilation.[1][4]

Remove all sources of ignition from the vicinity.[1][4]
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Don PPE: Before addressing the spill, put on all required personal protective equipment,

including respiratory protection, gloves, and safety goggles.[4]

Prevent Spread: Prevent further leakage or spillage if it is safe to do so.[1][4] Do not allow

the chemical to enter drains, surface water, or the sanitary sewer system.[1][4][5]

Contain and Collect: Sweep up or collect the material using spark-proof tools.[1][4]

Adsorbent materials such as sand, sawdust, or universal binders can be used for

containment.[3]

Store for Disposal: Place the collected material into a suitable, closed, and properly labeled

container for disposal.[1][4]

Decontaminate: Clean the affected area thoroughly. Wash contaminated clothing before

reuse.[4]

Proper Disposal Procedures
Disposal of sodium oleyl sulfate and its containers must be conducted in compliance with all

applicable local, regional, and national regulations.[1][4][5]

Waste Chemical Disposal:

Method: The preferred disposal method is through a licensed chemical destruction plant or

by controlled incineration with flue gas scrubbing.[1]

Compliance: Chemical waste generators are responsible for determining if a discarded

chemical is classified as hazardous waste and must consult relevant regulations for

complete and accurate classification.[5]

Contaminated Packaging Disposal:

Decontamination: Containers can be triple-rinsed (or the equivalent) before disposal.[1]

Disposal Options: After proper rinsing, containers may be offered for recycling or

reconditioning.[1] Alternatively, the packaging can be punctured to render it unusable and

then disposed of in a sanitary landfill.[1] Combustible packaging materials may be

incinerated under controlled conditions.[1]
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Caption: Decision workflow for safe handling and disposal of Sodium Oleyl Sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

